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Compound of Interest

Compound Name: Hsd17B13-IN-25

Cat. No.: B12374629 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxysteroid 17-β-dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme

highly expressed in the liver.[1] Genetic studies have identified loss-of-function variants in the

HSD17B13 gene that are protective against the progression of non-alcoholic fatty liver disease

(NAFLD) to non-alcoholic steatohepatitis (NASH), fibrosis, and hepatocellular carcinoma.[2][3]

This has positioned HSD17B13 as a promising therapeutic target for chronic liver diseases.[3]

The enzyme catalyzes the NAD+-dependent oxidation of various substrates, including steroids

like β-estradiol.[2][4] Measuring the enzymatic conversion of estradiol to estrone is a key

method for identifying and characterizing potential HSD17B13 inhibitors.

This document provides a detailed protocol for a biochemical assay to measure HSD17B13

activity using β-estradiol as the substrate. The primary method described relies on the

quantification of NADH produced during the reaction, a common and high-throughput-

compatible approach.

Principle of the Assay
HSD17B13 catalyzes the oxidation of the 17-hydroxyl group of β-estradiol to a ketone, forming

estrone. This reaction is dependent on the cofactor nicotinamide adenine dinucleotide (NAD+),

which is simultaneously reduced to NADH. The enzymatic activity can be quantified by

measuring the rate of NADH production. Commercially available kits, such as the NAD-Glo™
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Assay, utilize a luciferase-based system to generate a luminescent signal that is directly

proportional to the concentration of NADH.
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Reactants

Products

β-Estradiol

HSD17B13
(Enzyme)

NAD+

Estrone NADH + H+

 

Start

1. Dispense 100 nL of
Test Compound/DMSO

into 384-well plate

End

2. Add 5 µL of HSD17B13
(50-100 nM final conc.)

3. Incubate for 15 min
at Room Temperature

4. Add 5 µL of Substrate Mix
(Estradiol & NAD+)

5. Incubate for 60-120 min
at 37°C

6. Add 10 µL of
NAD-Glo™ Reagent

7. Incubate for 60 min
at Room Temperature

8. Read Luminescence
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Run Assay with
Serial Dilutions of Inhibitor

Measure Luminescence
(Raw Data)

Calculate % Inhibition
vs. Controls

Plot % Inhibition vs.
log[Inhibitor]

Fit Data with
4-Parameter Logistic Curve

Determine IC50 Value
(Concentration at 50% Inhibition)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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